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Compound of Interest

Compound Name: Thiane-4-thiol

Cat. No.: B2951869 Get Quote

Disclaimer: Publicly available scientific literature and chemical databases do not contain

specific information for a compound named "Thiane-4-thiol" with the CAS number 787536-05-

4. This guide provides a comprehensive overview based on the parent structure, Thiane, and

the thiol functional group to serve as a foundational resource for researchers interested in this

class of molecules.

Introduction to Thiane and Thiols
Thiane is a saturated six-membered heterocyclic compound featuring a sulfur atom in place of

a carbon atom.[1][2] Its structure is analogous to cyclohexane, and it serves as a core scaffold

in various organosulfur compounds.[3] The introduction of a thiol (-SH or sulfhydryl) group at

the 4-position of the thiane ring would yield "Thiane-4-thiol," a molecule combining the

properties of a cyclic thioether and a thiol.

Thiols are sulfur analogs of alcohols and are known for their distinct odors, higher acidity

compared to alcohols, and potent nucleophilicity.[4][5] The thiol group is a critical functional

moiety in numerous biological molecules, including the amino acid cysteine, and plays a vital

role in redox biology, protein structure, and enzymatic catalysis.[6][7] This guide will explore the

physicochemical properties, synthesis, reactivity, and potential applications of compounds

based on the thiane and thiol motifs.
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Quantitative data for the specific target molecule is unavailable. The tables below summarize

key properties of the parent compound, Thiane, and general characteristics of the thiol

functional group.

Table 2.1: Physicochemical Properties of Thiane (CAS:
1613-51-0)

Property Value Reference

Molecular Formula C₅H₁₀S [1]

Molar Mass 102.20 g/mol [1]

Appearance Colorless liquid [1]

Density 0.9943 g/cm³ [2]

Melting Point 19 °C [2]

Boiling Point 141.8 °C [2]

Vapor Pressure 8.0 mmHg [1]

XLogP3 1.7 [1]

Table 2.2: General Properties of Aliphatic Thiols
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Property Description Reference

Acidity (pKa)

Typically 10-11. More acidic

than corresponding alcohols

due to the larger size of the

sulfur atom, which stabilizes

the negative charge of the

thiolate conjugate base.

[5]

Boiling Point

Lower than corresponding

alcohols due to weaker

hydrogen bonding.

[4]

Odor
Strong, often resembling garlic

or rotten eggs.
[4]

Nucleophilicity

The thiolate anion (RS⁻) is an

excellent nucleophile, readily

participating in Sₙ2 reactions.

[5]

Redox Potential

Readily oxidized to form

disulfides (R-S-S-R) and, with

stronger agents, sulfinic

(RSO₂H) or sulfonic (RSO₃H)

acids.

[4][7]

Synthesis and Reactivity
General Synthetic Approaches
The synthesis of a substituted thiane such as Thiane-4-thiol would likely involve multi-step

pathways. A common method for creating the thiane ring is the reaction of a 1,5-dihalopentane

with sodium sulfide.[2] Introducing the thiol group could be achieved by nucleophilic

substitution using a hydrosulfide salt or thiourea followed by hydrolysis.[5]

Caption: A potential synthetic pathway for Thiane-4-thiol.

Key Reactions of the Thiol Group
The reactivity of Thiane-4-thiol would be dominated by the thiol functional group.
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Deprotonation: Treatment with a base easily forms the corresponding thiolate, a potent

nucleophile.[8]

Alkylation: The thiolate can react with alkyl halides in an Sₙ2 reaction to form thioethers.[5][8]

Oxidation to Disulfides: Mild oxidizing agents like iodine (I₂) or even atmospheric oxygen can

induce the coupling of two thiol molecules to form a disulfide bridge.[4] This reaction is

reversible with reducing agents.

Thiol-Ene Reaction: Thiols can add across a double bond in the presence of a radical

initiator or light, a type of "click chemistry" reaction that is highly efficient.[9]

Caption: Reversible oxidation of a thiol to a disulfide.

Potential Applications in Drug Development
While no biological activity is documented for Thiane-4-thiol, its structural motifs are relevant

to medicinal chemistry.

Redox Modulation: The thiol group can act as a reducing agent and radical scavenger,

potentially restoring cellular thiol pools or protecting against oxidative stress.[6][10]

Enzyme Inhibition: Cysteine residues in the active sites of enzymes are common targets for

covalent inhibitors. A molecule like Thiane-4-thiol could potentially form disulfide bonds with

such residues.

Nanoparticle Conjugation: Thiols are widely used to anchor biologically active molecules to

gold nanoparticles for targeted drug delivery and diagnostics.[11]

Heterocyclic Scaffolds: Substituted thianes and related nitrogen-sulfur heterocycles have

shown a wide range of biological activities, including anti-inflammatory, antibacterial, and

antineoplastic properties.[12]

Experimental Protocols
The following are representative protocols for the synthesis and characterization of thiol-

containing compounds, adapted from established methodologies.
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Protocol: Synthesis of a Thiol via Trityl-Protected
Intermediate
This protocol describes a general method for introducing a thiol group onto a molecule with a

hydroxyl group, using a protected thiol reagent followed by deprotection.[11]

Materials:

Starting material with a hydroxyl group (e.g., an alcohol)

2-(Tritylthio)acetic acid

N,N'-Dicyclohexylcarbodiimide (DCC) or N-(3-Dimethylaminopropyl)-N'-ethylcarbodiimide

hydrochloride (EDCI)

4-Dimethylaminopyridine (DMAP)

Dichloromethane (DCM)

Trifluoroacetic acid (TFA)

Triethylsilane (Et₃SiH)

Procedure:

Esterification: Dissolve the starting alcohol (1.0 mmol), 2-(tritylthio)acetic acid (1.2 mmol),

and DMAP (1.5 mmol) in 10 mL of anhydrous DCM.

Add EDCI (1.5 mmol) portion-wise to the solution at room temperature.

Stir the reaction for 2-24 hours, monitoring progress by Thin Layer Chromatography (TLC).

Upon completion, add 10 mL of water. Wash the organic layer sequentially with 0.1 M NaOH

and brine.

Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure. Purify the crude trityl-protected product by column chromatography.
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Deprotection (Detritylation): Dissolve the purified intermediate in DCM and cool to 0 °C under

a nitrogen atmosphere.

Add triethylsilane (Et₃SiH) followed by the dropwise addition of trifluoroacetic acid (TFA).

Stir for 30-60 minutes at 0 °C until TLC indicates the complete consumption of the starting

material.

Quench the reaction by carefully adding triethylamine.

Concentrate the mixture and purify the final thiol product by column chromatography.

Protocol: Quantification of Free Thiols using Ellman's
Reagent
This colorimetric assay is a standard method for quantifying free sulfhydryl groups in a sample.

[13][14]

Materials:

5,5′-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's Reagent)

Reaction buffer (e.g., 0.1 M sodium phosphate, pH 8.0)

Thiol-containing sample

UV-Vis Spectrophotometer

Procedure:

Reagent Preparation: Prepare a stock solution of DTNB (e.g., 4 mg/mL) in the reaction

buffer.

Sample Preparation: Dissolve the thiol-containing sample in the reaction buffer to a known

concentration.

Reaction: In a cuvette, combine 2.5 mL of reaction buffer with 50 µL of the DTNB stock

solution.
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Add 250 µL of the thiol sample to the cuvette, mix by inversion, and incubate at room

temperature for 15 minutes.

Measurement: Measure the absorbance of the solution at 412 nm against a blank (buffer and

DTNB without the thiol sample).

Quantification: Calculate the concentration of thiol groups using the Beer-Lambert law (A =

εbc), where the molar extinction coefficient (ε) for the resulting 5-thio-2-nitrobenzoic acid

(TNB) product at 412 nm is 14,150 M⁻¹cm⁻¹.

Caption: Workflow for thiol quantification using Ellman's test.

Safety and Handling
Thiane: Thiane is classified as a highly flammable liquid and vapor.[1] It may cause irritation.[1]

Standard laboratory safety precautions, including the use of personal protective equipment

(gloves, safety glasses) and working in a well-ventilated fume hood, are required.

Thiols: Aliphatic thiols are known for their powerful and unpleasant odors.[4] They should

always be handled in a fume hood. While their acute toxicity varies, they can be irritants. All

waste containing thiols should be quenched with an oxidizing agent like bleach before disposal

to neutralize the odor and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Related Sulfur Heterocycles]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2951869#thiane-4-thiol-cas-number-787536-05-4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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